Cas no 2470279-89-9 ((3S)-7-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride)

• Product Name: (3S)-7-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride
• CAS No: 2470279-89-9
• MF: C₁₀H₁₁BrClNO₂
• MW: 292.556841135025
• MDL: MFCD32710874
• CID: 5670548
• PubChem ID: 155819689
• Update Time: 2025-06-07

(3S)-7-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3S)-7-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride
• 2470279-89-9
• EN300-26982838
• (3S)-7-Bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid;hydrochloride

• MDL： MFCD32710874
• Inchi： 1S/C10H10BrNO2.ClH/c11-8-2-1-6-4-9(10(13)14)12-5-7(6)3-8;/h1-3,9,12H,4-5H2,(H,13,14);1H/t9-;/m0./s1
• InChI Key： OCTRRRJQYZTKPD-FVGYRXGTSA-N
• SMILES： BrC1C=CC2=C(C=1)CN[C@H](C(=O)O)C2.Cl

Computed Properties

• Exact Mass: 290.96617g/mol
• Monoisotopic Mass: 290.96617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Additional information on (3S)-7-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride

Introduction to (3S)-7-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride (CAS No. 2470279-89-9)

(3S)-7-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride (CAS No. 2470279-89-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydroisoquinolines, which are known for their diverse biological activities and potential therapeutic applications. The introduction of a bromine atom at the 7-position and the presence of a carboxylic acid group in the (3S) configuration contribute to its unique chemical and biological properties.

The structural complexity of (3S)-7-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride makes it an intriguing molecule for researchers exploring new drug candidates. The bromine substitution at the 7-position can influence the compound's pharmacokinetic properties, such as solubility, metabolic stability, and bioavailability. Additionally, the carboxylic acid group provides a functional handle for further chemical modifications, enabling the synthesis of derivatives with enhanced biological activity or improved pharmacological profiles.

Recent studies have highlighted the potential of tetrahydroisoquinolines in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that certain tetrahydroisoquinoline derivatives exhibit potent anti-inflammatory and analgesic properties. These findings suggest that (3S)-7-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride could be a valuable lead compound for developing new treatments for inflammatory diseases and pain management.

In another study published in the Bioorganic & Medicinal Chemistry Letters, researchers investigated the neuroprotective effects of tetrahydroisoquinolines. The results indicated that these compounds can effectively reduce neuronal damage in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The bromine substitution in (3S)-7-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride may enhance its ability to cross the blood-brain barrier, making it a promising candidate for central nervous system (CNS) disorders.

The synthesis of (3S)-7-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride typically involves multistep reactions starting from readily available precursors. One common approach is to use a Pictet-Spengler reaction followed by selective bromination and subsequent derivatization steps. The enantioselective synthesis of the (3S) isomer is crucial for achieving the desired biological activity and minimizing potential side effects.

The physicochemical properties of (3S)-7-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride, such as its melting point, solubility in various solvents, and stability under different conditions, have been extensively characterized. These properties are essential for optimizing formulation strategies and ensuring the compound's suitability for preclinical and clinical testing.

In preclinical studies, (3S)-7-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride has shown promising results in animal models of various diseases. For example, it has been evaluated for its anti-inflammatory effects in rodent models of arthritis and has demonstrated significant efficacy in reducing inflammation and pain. Additionally, preliminary toxicology studies have indicated that the compound is well-tolerated at therapeutic doses with no major adverse effects observed.

The potential applications of (3S)-7-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride extend beyond its direct therapeutic use. It can also serve as a valuable tool compound in academic research to study the mechanisms underlying inflammatory responses and neurodegenerative processes. By understanding how this compound interacts with specific biological targets and pathways, researchers can gain insights into disease mechanisms and identify new therapeutic targets.

In conclusion, (3S)-7-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride (CAS No. 2470279-89-9) is a multifaceted compound with significant potential in both pharmaceutical development and academic research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents for treating inflammatory diseases and neurodegenerative disorders.